4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole
Description
4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole is a brominated pyrazole derivative characterized by a 2,5-difluorobenzyl substituent at the N1 position and methyl groups at the C3 and C5 positions. The bromine atom at C4 enhances electrophilic reactivity, making the compound a versatile intermediate in medicinal chemistry and materials science.
Properties
Molecular Formula |
C12H11BrF2N2 |
|---|---|
Molecular Weight |
301.13 g/mol |
IUPAC Name |
4-bromo-1-[(2,5-difluorophenyl)methyl]-3,5-dimethylpyrazole |
InChI |
InChI=1S/C12H11BrF2N2/c1-7-12(13)8(2)17(16-7)6-9-5-10(14)3-4-11(9)15/h3-5H,6H2,1-2H3 |
InChI Key |
NJQVEOWWYIZXHQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NN1CC2=C(C=CC(=C2)F)F)C)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole typically involves multiple steps. One common method includes the bromination of a precursor compound followed by the introduction of the difluorobenzyl group. The reaction conditions often require the use of specific solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced analytical techniques ensures consistent quality and adherence to safety standards.
Chemical Reactions Analysis
Types of Reactions
4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the bromine or fluorine substituents.
Substitution: Nucleophilic substitution reactions can replace the bromine atom with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized pyrazoles.
Scientific Research Applications
4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It may be used in the development of new materials or as a reagent in various industrial processes.
Mechanism of Action
The mechanism of action of 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways depend on the context of its use, such as in biological or chemical systems.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table summarizes key structural analogs and their substituent-driven properties:
Electronic and Steric Considerations
- Bromine vs. Chlorine : Bromine’s larger atomic radius and polarizability enhance van der Waals interactions compared to chlorine, as seen in bromophenyl vs. chlorophenyl analogs .
- Fluorine Substituents: The 2,5-difluorobenzyl group in the target compound likely improves metabolic stability and hydrophobic interactions compared to non-fluorinated benzyl groups (e.g., in ’s benzylsulfanyl Pt complex). Fluorine’s electronegativity may also fine-tune electronic effects on the pyrazole ring .
- Alkyl vs.
Biological Activity
4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. Pyrazole derivatives are known for their potential therapeutic applications, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. This article delves into the biological activity of this specific pyrazole derivative, summarizing key findings from various studies.
Chemical Structure and Properties
The molecular formula of 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole is C12H10BrF2N3. Its structure includes a bromine atom and two fluorine atoms attached to a benzyl group, contributing to its unique pharmacological profile.
Anti-inflammatory Activity
Research indicates that pyrazole derivatives exhibit significant anti-inflammatory effects. A study highlighted the synthesis of various pyrazoles that demonstrated up to 85% inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) at concentrations as low as 10 µM. This suggests that 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole may possess similar properties, potentially making it a candidate for treating inflammatory diseases .
Antimicrobial Activity
Pyrazoles have shown promising antimicrobial activity against various bacterial strains. A study evaluated several pyrazole derivatives against E. coli and Staphylococcus aureus, with some compounds demonstrating significant antibacterial effects. The presence of specific functional groups in the pyrazole structure was linked to enhanced activity .
Anticancer Properties
The anticancer potential of pyrazole derivatives has been explored extensively. Compounds with a similar structure have been reported to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific activity of 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole in cancer models remains to be fully elucidated but is anticipated based on the behavior of related compounds .
Case Study 1: Anti-inflammatory Effects
A recent study synthesized a series of pyrazoles and tested their anti-inflammatory properties using carrageenan-induced edema models. The results indicated that certain derivatives had comparable efficacy to standard anti-inflammatory drugs like indomethacin . This suggests that 4-Bromo-1-(2,5-difluorobenzyl)-3,5-dimethyl-1H-pyrazole could be effective in reducing inflammation.
Case Study 2: Antimicrobial Testing
In another study, pyrazole derivatives were screened for antimicrobial activity against common pathogens. The results showed that modifications at the benzyl position significantly affected antibacterial potency. This highlights the importance of structural variations in enhancing biological activity .
Data Table: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
